Cas no 2866-43-5 (Fluorescent Brightener 185)

• Product Name: Fluorescent Brightener 185
• CAS No: 2866-43-5
• MF: C₁₈H₁₀N₂O₂S
• MW: 318.349202632904
• MDL: MFCD00205000
• CID: 43503
• PubChem ID: 17867
• Update Time: 2025-06-07

Fluorescent Brightener 185 Chemical and Physical Properties

Names and Identifiers

• Fluorescent Brightener 185
• 2,2'-(2,5-Thiophenediyl)bis-benzoxazole
• 2,5-Bis(2-benzoxazolyl)thiophene
• 2,5-Di(benzoxazol-2-yl)thiophene
• C.I. 515240
• C.I. Fluorescent Brightener 172
• 2,5-BIS(2-BENZOXAZOL-2-YL)THIOPHENE
• 1-Propanol,2,2'-thiobis
• 2,2'-sulfanediyl-bis-propan-1-ol
• 2,2'-sulfanediyldipropan-1-ol
• 2,2'-thiodipropanol
• 2,2'-thiophene-2,5-diyl-bis-benzooxazole
• 2,4-DICHLORO-5-FLUORO-3-NITROBENZOTRIFLUORIDE
• US8703811, 83
• BENZOXAZOLE,2,2'-(2,5-THIOPHENEDIYL)BIS-
• CHEMBL3694233
• Q27285976
• Fluorescent brightener 185
• 2,2'-(2,5-Thiophenediyl)bisbenzoxazole
• EINECS 220-685-1
• FT-0714806
• TINOPAL SOP
• FBA-185
• UNII-P104CN84X2
• A905135
• C.I. Fluorescent brightening agent 190
• 2,2'-Thiophene-2,5-diylbis(benzoxazole)
• DTXSID8051966
• 2,2'-(2,5-THIOPHENEDIYL)BIS(BENZOXAZOLE)
• Thiophene, 2,5-di(benzoxazol-2-yl)-
• Thiophenebis(benzoxazolyl)
• 2,5-Bis(2-benzoxazoyl)thiophene
• 12224-41-8
• 2-[5-(1,3-benzoxazol-2-yl)thiophen-2-yl]-1,3-benzoxazole
• 2866-43-5
• P104CN84X2
• C18H10N2O2S
• BDBM120341
• Uvitex EBF
• AS-75907
• Uvitex sof
• Fluorescent Brightener 185 ;2,2'-(2,5-Thiophenediyl)bis-benzoxazole
• AKOS005444378
• Benzoxazole, 2,2'-(2,5-thiophenediyl)bis-
• 2,5-di(benzo[d]oxazol-2-yl)thiophene
• 2,5-Bis(benzoxazol-2-yl)thiophene
• Fluorescent Brightener 185(2866-43-5/12224-41-8 pound(c)
• SCHEMBL39752
• NS00049345
• SOF (fluorescent brightener)
• CBDivE_007759
• W-109831
• C.I. Fluorescent Brightening Agent 185
• Fba 185
• STK367333
• CS-0010345
• UGFSLKRMHPGLFU-UHFFFAOYSA-N
• 2,2'-thiene-2,5-diylbis(1,3-benzoxazole)
• HY-D0340
• DTXCID1030529
• 220-685-1
• 602-368-3
• 602-369-9

• MDL： MFCD00205000
• Inchi： 1S/C18H10N2O2S/c1-3-7-13-11(5-1)19-17(21-13)15-9-10-16(23-15)18-20-12-6-2-4-8-14(12)22-18/h1-10H
• InChI Key： UGFSLKRMHPGLFU-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=NC2C=CC=CC=2O1)C1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 318.04600
• Monoisotopic Mass: 318.046298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• XLogP3: 4.7

Experimental Properties

• Color/Form: 亮黄色晶体 粉末
• Density: 1.385
• Melting Point: 216-220ºC
• Boiling Point: 466.4 °C at 760 mmHg
• Flash Point: 235.9 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 80.30000
• LogP: 5.36450